Cas no 109512-76-7 (7-Hydroxy-4-(3-pyridyl)coumarin)

• Product Name: 7-Hydroxy-4-(3-pyridyl)coumarin
• CAS No: 109512-76-7
• MF: C₁₄H₉NO₃
• MW: 239.226163625717
• MDL: MFCD01941325
• CID: 128457
• PubChem ID: 5702837
• Update Time: 2025-05-21

7-Hydroxy-4-(3-pyridyl)coumarin Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-hydroxy-4-(3-pyridinyl)-
• 7-hydroxy-4-(pyridin-3-yl)-2H-chromen-2-one
• 7-Hydroxy-4-(pyridin-3-yl)coumarin
• 7-HYDROXY-4-PYRIDIN-3-YLCOUMARIN
• 7-hydroxy-4-(3-pyridyl)chromen-2-one
• 7-Hydroxy-4-(3-pyridyl)coumarin
• 7-hydroxy-4-(pyridine-3-yl) coumarin
• 7-Hydroxy-4-< pyridyl-(3)> -cumarin
• 7-hydroxy-4-pyridin-3-yl-chromen-2-one
• AC1NWC2J
• ACMC-1C4JJ
• CTK4A6553
• SBB058954
• 7-Hydroxy-4-(pyridin-3-yl)-2H-chromen-2-one, 7-Hydroxy-4-(pyridin-3-yl)-2H-1-benzopyran-2-one
• MFCD01941325
• FT-0730466
• PS-5515
• 109512-76-7
• 7-hydroxy-4-pyridin-3-ylchromen-2-one
• AKOS015856525
• NXHVMYDCZZUVML-UHFFFAOYSA-N
• SB55097
• DTXSID90420672
• 7-Hydroxy-4-(3-pyridinyl)-2H-1-benzopyran-2-one
• CS-0325276
• 7-Hydroxy-4-pyridin-3-ylcoumarin, 95%
• SCHEMBL756721
• 4-(3-Pyridyl)-umbelliferone
• DA-15622
• 7-hydroxy-4-(pyridin-3-yl)chromen-2-one

• MDL： MFCD01941325
• Inchi： 1S/C14H9NO3/c16-10-3-4-11-12(9-2-1-5-15-8-9)7-14(17)18-13(11)6-10/h1-8,16H
• InChI Key： NXHVMYDCZZUVML-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=NC=CC=2)C2C=CC(=CC1=2)O)=O

Computed Properties

• Exact Mass: 239.05827
• Monoisotopic Mass: 239.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins

Additional information on 7-Hydroxy-4-(3-pyridyl)coumarin

7-Hydroxy-4-(3-pyridyl)coumarin: A Comprehensive Overview

7-Hydroxy-4-(3-pyridyl)coumarin, a heterocyclic compound with the CAS number 109512-76-7, has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the coumarin family, which is well-known for its wide range of biological activities and potential therapeutic applications. The structural uniqueness of 7-Hydroxy-4-(3-pyridyl)coumarin lies in its pyridyl moiety, which enhances its interaction with biological targets and contributes to its multifaceted pharmacological properties.

The chemical structure of 7-Hydroxy-4-(3-pyridyl)coumarin consists of a coumarin core substituted with a hydroxyl group at the 7-position and a 3-pyridyl group at the 4-position. This arrangement not only imparts distinct spectroscopic and chromatographic properties but also influences its biological behavior. The presence of both hydroxyl and pyridyl groups makes it a versatile scaffold for drug design, enabling modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry have facilitated the exploration of the molecular interactions of 7-Hydroxy-4-(3-pyridyl)coumarin with various biological targets. Studies using molecular docking simulations have revealed that this compound can bind effectively to enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. These findings have spurred interest in developing it as a lead compound for novel therapeutic agents.

In the realm of pharmaceutical research, 7-Hydroxy-4-(3-pyridyl)coumarin has been investigated for its potential anti-inflammatory, antioxidant, and anticancer properties. Preliminary in vitro studies have demonstrated that this compound can inhibit the activity of key inflammatory enzymes such as COX-2 and LOX. Additionally, it has shown promise in inducing apoptosis in certain cancer cell lines, making it a promising candidate for further clinical development.

The synthesis of 7-Hydroxy-4-(3-pyridyl)coumarin involves multi-step organic reactions, typically starting from commercially available coumarin derivatives. The introduction of the pyridyl group at the 4-position requires careful selection of coupling reagents and conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have improved the efficiency and scalability of its production.

From a biological activity perspective, the hydroxyl group at the 7-position plays a crucial role in modulating the compound's bioavailability and metabolic stability. This feature has been exploited to enhance its pharmacological efficacy by optimizing its chemical structure for better absorption and reduced degradation in vivo. Furthermore, the pyridyl moiety has been shown to increase binding affinity to certain biological targets, making it an attractive moiety for drug design.

Current research is focused on understanding the mechanisms of action of 7-Hydroxy-4-(3-pyridyl)coumarin at a molecular level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure-activity relationships. These studies aim to provide insights into how this compound interacts with biological systems and how these interactions can be leveraged to develop more effective therapeutic agents.

The pharmacokinetic properties of 7-Hydroxy-4-(3-pyridyl)coumarin are also under investigation to determine its suitability for clinical use. Studies using animal models have provided valuable data on its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These findings are crucial for optimizing dosing regimens and minimizing potential side effects in human patients.

In conclusion, 7-Hydroxy-4-(3-pyridyl)coumarin is a promising compound with significant potential in pharmaceutical applications. Its unique chemical structure, coupled with its demonstrated biological activities, makes it an attractive candidate for further research and development. As our understanding of its mechanisms of action continues to grow, so too does the likelihood that it will play a role in future therapeutic strategies against various diseases.